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Compound of Interest

Compound Name: Bis(3-aminopropyl)amine

Cat. No.: B123863

This document provides immediate safety, handling, and disposal protocols for Bis(3-
aminopropyl)amine, tailored for researchers, scientists, and drug development professionals.
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks
associated with this chemical.

Hazard Summary

Bis(3-aminopropyl)amine is a hazardous chemical with the following classifications[1][2]:

Acute Toxicity: Harmful if swallowed, toxic in contact with skin, and fatal if inhaled.[1][2]
» Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][2]

» Sensitization: May cause an allergic skin reaction and may cause allergy or asthma
symptoms or breathing difficulties if inhaled.[1][2]

e Mutagenicity: Suspected of causing genetic defects.[2]

» Organ Toxicity: May cause damage to organs (thymus) through prolonged or repeated
exposure.[2]

Aquatic Hazard: Harmful to aquatic life.[2]

Quantitative Data
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Data Point Value Source
Oral LD50 (Rat) = 738 mg/kg [3]
Dermal LD50 (Rabbit) =110 pL/kg [3]
Inhalation LC50 (Rat) =30 mg/m3 (4 h) [3]
CAS Number 56-18-8 [1][2][3]
Molecular Weight 131.22 g/mol [3]
Molecular Formula C6H17N3 [3]

Operational Protocol: Step-by-Step Guidance
Pre-Handling and Preparation

o Obtain Special Instructions: Before use, obtain and read all safety precautions. Do not
handle until all safety measures are understood.[2][3]

o Engineering Controls: Work exclusively in a well-ventilated area, preferably under a chemical
fume hood.[1][4] Ensure that an eyewash station and safety shower are readily accessible
and in close proximity to the workstation.[4][5]

o Personal Protective Equipment (PPE) Inspection: Before entering the handling area, inspect
all PPE for integrity. Ensure gloves are free of punctures and that protective clothing is not
compromised.

Personal Protective Equipment (PPE) Requirements

o Hand Protection: Wear chemical-resistant gloves. Given the severe skin hazards, consider
double-gloving.

o Eye and Face Protection: Wear tightly fitting safety goggles.[1] A face shield is also required
to protect against splashes.[3]

o Body Protection: Wear impervious, flame-resistant protective clothing to prevent skin contact.

[113]
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» Respiratory Protection: If exposure limits are exceeded or if working in inadequately
ventilated areas, use a full-face respirator with an appropriate cartridge.[1] Positive-pressure
supplied-air respirators may be necessary for high airborne concentrations.[3]

Handling Procedure
o General Handling: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe mist,

vapors, or spray.[1][3][4]

» Dispensing: When dispensing, use only with adequate ventilation and in closed systems
where possible.[3]

e Hygiene: Do not eat, drink, or smoke in the work area.[1][3][5] Wash hands thoroughly after
handling, before breaks, and at the end of the work shift.[2][5] Contaminated work clothing
should not be allowed out of the workplace and must be washed before reuse.[1][3]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place.[1][3] Keep the container tightly
closed.[1][3]

e Security: Store in a locked-up area.[1][3]

¢ Incompatibilities: Keep away from strong acids, oxidizing agents, and other reactive
chemicals.[4]

Spill and Emergency Procedures

e Immediate Actions: In case of a spill, evacuate personnel from the area.[5] Remove all
sources of ignition.[5]

» Containment: For small spills, use an inert absorbent material like dry lime, sand, or soda
ash.[5] Collect the absorbed material into a suitable, closed container for disposal.[2] Prevent
the spill from entering drains or waterways.[2]

o Decontamination: Ventilate the area and wash the spill site after material pickup is complete.

[5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/dipropylenetriamine-pid_Seven41011.html
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/Bis(3-aminopropyl)amine%20-%20SIGMA.pdf?ver=2023-01-17-092120-373
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://www.echemi.com/sds/dipropylenetriamine-pid_Seven41011.html
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://www.fishersci.com/store/msds?partNumber=AC402280050&productDescription=N%2CN+-BIS%283-AMINOPROPYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://www.echemi.com/sds/dipropylenetriamine-pid_Seven41011.html
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0230.pdf
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/Bis(3-aminopropyl)amine%20-%20SIGMA.pdf?ver=2023-01-17-092120-373
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0230.pdf
https://www.echemi.com/sds/dipropylenetriamine-pid_Seven41011.html
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://www.echemi.com/sds/dipropylenetriamine-pid_Seven41011.html
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://www.echemi.com/sds/dipropylenetriamine-pid_Seven41011.html
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://www.echemi.com/sds/dipropylenetriamine-pid_Seven41011.html
https://datasheets.scbt.com/sds/aghs/en/sc-239359.pdf
https://www.fishersci.com/store/msds?partNumber=AC402280050&productDescription=N%2CN+-BIS%283-AMINOPROPYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0230.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0230.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0230.pdf
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/Bis(3-aminopropyl)amine%20-%20SIGMA.pdf?ver=2023-01-17-092120-373
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/Bis(3-aminopropyl)amine%20-%20SIGMA.pdf?ver=2023-01-17-092120-373
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0230.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

First Aid Measures

o General Advice: In case of exposure, seek immediate medical attention and show the safety
data sheet to the attending physician.[2][3]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[2]
Immediately call a poison center or doctor.[2]

» In Case of Skin Contact: Immediately take off all contaminated clothing.[2] Rinse skin with
plenty of water/shower.[2] Seek immediate medical attention.[3]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[1] Immediately call a poison center or
doctor.[2]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting.[1] Call a physician or poison control
center immediately.[3]

Disposal Plan

o Waste Characterization: Dispose of the contents and container as hazardous waste.[2]

» Disposal Method: Disposal must be in accordance with applicable local, state, and federal
regulations.[1] Do not dispose of large quantities in sewage systems or landfills.

Experimental Workflow and Safety Protocol Diagram
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Workflow for Handling Bis(3-aminopropyl)amine
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Caption: Logical workflow for the safe handling of Bis(3-aminopropyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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